Cas no 1710293-52-9 (2-(1-Methoxy-ethyl)-6-p-tolyl-pyrimidin-4-ylamine)
2-(1-Methoxy-ethyl)-6-p-tolyl-pyrimidin-4-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Methoxy-ethyl)-6-p-tolyl-pyrimidin-4-ylamine
-
- Inchi: 1S/C14H17N3O/c1-9-4-6-11(7-5-9)12-8-13(15)17-14(16-12)10(2)18-3/h4-8,10H,1-3H3,(H2,15,16,17)
- InChI Key: DHMWXXOMJMCASB-UHFFFAOYSA-N
- SMILES: C1(C(OC)C)=NC(C2=CC=C(C)C=C2)=CC(N)=N1
2-(1-Methoxy-ethyl)-6-p-tolyl-pyrimidin-4-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510222-1g |
2-(1-Methoxyethyl)-6-(p-tolyl)pyrimidin-4-amine |
1710293-52-9 | 97% | 1g |
$883 | 2023-02-02 |
2-(1-Methoxy-ethyl)-6-p-tolyl-pyrimidin-4-ylamine Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-(1-Methoxy-ethyl)-6-p-tolyl-pyrimidin-4-ylamine
2-(1-Methoxy-Ethyl)-6-p-Tolyl-Pyrimidin-4-Ylamine: A Comprehensive Overview
The compound with CAS No. 1710293-52-9, commonly referred to as 2-(1-Methoxy-Ethyl)-6-p-Tolyl-Pyrimidin-4-Ylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrimidine ring serves as a central scaffold, while the methoxyethyl and p-tolyl substituents contribute to its unique chemical properties and potential bioactivity.
Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents, particularly in the realm of oncology. The methoxyethyl group attached to the pyrimidine ring is believed to enhance the compound's solubility and stability, making it more amenable for pharmacological applications. Additionally, the p-tolyl substituent introduces electronic effects that can modulate the molecule's interaction with biological targets, such as enzymes or receptors.
One of the most promising aspects of 2-(1-Methoxy-Ethyl)-6-p-Tolyl-Pyrimidin-4-Ylamine is its potential as an anti-cancer agent. Researchers have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, suggesting its ability to inhibit cell proliferation and induce apoptosis. Furthermore, its selectivity towards cancer cells over normal cells has been a focal point in recent investigations, underscoring its potential as a targeted therapy.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the methoxyethyl group and the p-tolyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have also inspired efforts to optimize the synthesis pathway, reducing environmental impact while maintaining product quality.
In terms of pharmacokinetics, studies have shown that 2-(1-Methoxy-Ethyl)-6-p-Tolyl-Pyrimidin-4-Ylamine demonstrates favorable absorption and distribution profiles in preclinical models. Its ability to cross biological membranes efficiently suggests that it could be effectively delivered to target tissues without requiring excessive dosing. However, further research is needed to fully understand its metabolism and excretion pathways, which are critical for determining its suitability as a clinical candidate.
Beyond its therapeutic potential, this compound also serves as a valuable tool in chemical research for studying pyrimidine-based frameworks. Its structure provides insights into how substituent effects can be leveraged to design molecules with specific biological activities. This has led to collaborations between chemists and biologists to explore its applications in areas such as anti-inflammatory agents or neuroprotective drugs.
In conclusion, 2-(1-Methoxy-Ethyl)-6-p-Tolyl-Pyrimidin-4-Ylamine represents a compelling example of how structural modifications can yield compounds with significant therapeutic potential. As research continues to uncover its mechanisms of action and optimize its properties, this compound holds promise for advancing both basic science and clinical medicine.
1710293-52-9 (2-(1-Methoxy-ethyl)-6-p-tolyl-pyrimidin-4-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)